![molecular formula C18H20FN3O3S B5181086 N-{2-fluoro-4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}benzamide](/img/structure/B5181086.png)
N-{2-fluoro-4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}benzamide
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Overview
Description
N-{2-fluoro-4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}benzamide, also known as FMPB, is a chemical compound that has gained attention in recent years due to its potential use in scientific research. FMPB is a small molecule that has been shown to have various biochemical and physiological effects, making it a valuable tool for studying cellular processes and disease mechanisms. In
Mechanism of Action
The mechanism of action of N-{2-fluoro-4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}benzamide is not fully understood, but it is thought to bind to specific targets in cells and alter their function. This compound has been shown to bind to the intracellular calcium sensor protein S100A1, which is involved in calcium signaling. By binding to S100A1, this compound can modulate calcium signaling in cells, leading to downstream effects on cellular processes.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, depending on the specific cellular processes being studied. For example, this compound has been shown to modulate calcium signaling in cells, leading to changes in cell proliferation, migration, and differentiation. Additionally, this compound has been shown to affect the trafficking of proteins and lipids in cells, which can have downstream effects on cellular function.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-{2-fluoro-4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}benzamide in lab experiments is its fluorescent properties, which allow for real-time imaging of cellular processes. Additionally, this compound is a small molecule that can easily penetrate cell membranes and reach intracellular targets. However, one limitation of this compound is its specificity for certain targets, which may limit its use in certain experimental settings.
Future Directions
There are several future directions for research on N-{2-fluoro-4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}benzamide. One area of interest is the development of new this compound derivatives with improved specificity and affinity for specific targets in cells. Additionally, this compound could be used in combination with other fluorescent probes to study multiple cellular processes simultaneously. Finally, this compound could be used in animal models to study disease mechanisms and potential therapeutic targets.
Synthesis Methods
The synthesis of N-{2-fluoro-4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}benzamide involves several steps, starting with the reaction of 2-fluoro-4-nitroaniline with piperazine in the presence of a reducing agent. This intermediate is then reacted with benzoyl chloride to form the final product, this compound. The synthesis of this compound has been optimized to yield high purity and yield, making it a reliable compound for scientific research.
Scientific Research Applications
N-{2-fluoro-4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}benzamide has been shown to have various applications in scientific research. One of its main uses is as a fluorescent probe for imaging cellular processes. This compound has been used to study the dynamics of calcium signaling in cells, as well as the trafficking of proteins and lipids in living cells. Additionally, this compound has been used as a tool for drug discovery, as it can be used to screen for compounds that modulate specific cellular processes.
Properties
IUPAC Name |
N-[2-fluoro-4-(4-methylpiperazin-1-yl)sulfonylphenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20FN3O3S/c1-21-9-11-22(12-10-21)26(24,25)15-7-8-17(16(19)13-15)20-18(23)14-5-3-2-4-6-14/h2-8,13H,9-12H2,1H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SEYCQASYNAPLHB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)S(=O)(=O)C2=CC(=C(C=C2)NC(=O)C3=CC=CC=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.